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Introduction
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) is a zero-length crosslinker that

facilitates the covalent conjugation of molecules containing primary amines to carboxyl groups.

This is achieved through the activation of a carboxyl group, which then forms a reactive O-

acylisourea intermediate. This intermediate can then react with a primary amine to form a

stable amide bond. Biocytin hydrazide, which contains a terminal primary amine in its

hydrazide group (-NH-NH2), can be effectively coupled to carboxyl groups on proteins,

peptides, or other molecules using EDC chemistry.[1][2][3] This method is particularly useful

when traditional amine-reactive labeling strategies (e.g., targeting lysine residues) are not

suitable or need to be avoided to preserve the biological activity of the molecule of interest.[1]

The addition of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS, can

enhance the efficiency of the EDC-mediated coupling.[4][5] NHS reacts with the O-acylisourea

intermediate to form a more stable NHS ester, which is less susceptible to hydrolysis in

aqueous solutions and reacts efficiently with primary amines.[5][6]

This document provides detailed protocols and technical notes for the successful coupling of

biocytin hydrazide to carboxyl-containing molecules using EDC.
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Chemical Reaction Pathway
The following diagram illustrates the two-step reaction mechanism for EDC/NHS-mediated

coupling of biocytin hydrazide to a carboxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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